Cas no 2228218-99-1 (2-(2-fluoro-6-methylphenyl)ethanethioamide)

2-(2-Fluoro-6-methylphenyl)ethanethioamide is a fluorinated thioamide compound characterized by its unique structural features, including a fluorine substituent and a methyl group on the phenyl ring. This configuration enhances its reactivity and potential utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the thioamide group offers versatility in chemical transformations, such as cyclization or condensation reactions. Its fluorine substitution may improve metabolic stability and binding affinity in bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for research applications, it serves as a valuable building block in medicinal and materials chemistry.
2-(2-fluoro-6-methylphenyl)ethanethioamide structure
2228218-99-1 structure
Product Name:2-(2-fluoro-6-methylphenyl)ethanethioamide
CAS No:2228218-99-1
MF:C9H10FNS
MW:183.245804309845
CID:5804402
PubChem ID:160426448
Update Time:2025-06-11

2-(2-fluoro-6-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluoro-6-methylphenyl)ethanethioamide
    • EN300-1750048
    • 2228218-99-1
    • Inchi: 1S/C9H10FNS/c1-6-3-2-4-8(10)7(6)5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
    • InChI Key: QINAHXSIHZUHLU-UHFFFAOYSA-N
    • SMILES: S=C(CC1C(=CC=CC=1C)F)N

Computed Properties

  • Exact Mass: 183.05179866g/mol
  • Monoisotopic Mass: 183.05179866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.1Ų

2-(2-fluoro-6-methylphenyl)ethanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1750048-0.05g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
0.05g
$827.0 2023-09-20
Enamine
EN300-1750048-0.1g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
0.1g
$867.0 2023-09-20
Enamine
EN300-1750048-0.25g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
0.25g
$906.0 2023-09-20
Enamine
EN300-1750048-0.5g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
0.5g
$946.0 2023-09-20
Enamine
EN300-1750048-1.0g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
1g
$986.0 2023-05-23
Enamine
EN300-1750048-2.5g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
2.5g
$1931.0 2023-09-20
Enamine
EN300-1750048-5.0g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
5g
$2858.0 2023-05-23
Enamine
EN300-1750048-10.0g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
10g
$4236.0 2023-05-23
Enamine
EN300-1750048-1g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
1g
$986.0 2023-09-20
Enamine
EN300-1750048-5g
2-(2-fluoro-6-methylphenyl)ethanethioamide
2228218-99-1
5g
$2858.0 2023-09-20

Additional information on 2-(2-fluoro-6-methylphenyl)ethanethioamide

Research Brief on 2-(2-fluoro-6-methylphenyl)ethanethioamide (CAS: 2228218-99-1): Recent Advances and Applications

The compound 2-(2-fluoro-6-methylphenyl)ethanethioamide (CAS: 2228218-99-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thioamide derivative exhibits unique chemical properties that make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways and protein interactions. Recent studies have explored its role as a modulator of key biological processes, including inflammation and cellular signaling, highlighting its versatility in pharmacological research.

One of the most notable findings in recent literature is the compound's ability to selectively inhibit certain kinases involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-fluoro-6-methylphenyl)ethanethioamide effectively suppressed the activity of p38 MAP kinase, a critical mediator in cytokine production. The research utilized both in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in pro-inflammatory markers without observable toxicity at therapeutic doses. These results suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations have focused on the structural optimization of 2-(2-fluoro-6-methylphenyl)ethanethioamide to enhance its pharmacokinetic properties. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that improve its bioavailability and target specificity. For instance, the introduction of a fluorine atom at the 2-position of the phenyl ring has been shown to increase metabolic stability while maintaining high binding affinity to target proteins. These advancements underscore the compound's adaptability in rational drug design and its potential for further clinical development.

In addition to its therapeutic applications, 2-(2-fluoro-6-methylphenyl)ethanethioamide has also been explored as a chemical probe in mechanistic studies. Its ability to form stable complexes with specific proteins has enabled researchers to elucidate previously unknown pathways in cellular metabolism. A recent preprint on bioRxiv detailed its use in identifying novel substrates for a family of sulfurtransferases, shedding light on their role in redox homeostasis. This dual utility as both a therapeutic agent and a research tool positions the compound as a valuable asset in chemical biology.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-fluoro-6-methylphenyl)ethanethioamide. Issues such as scale-up synthesis, formulation stability, and long-term safety profiles need to be addressed in future studies. However, the growing body of research supports its potential as a multifaceted compound with applications ranging from drug discovery to basic science. Continued exploration of its mechanisms and derivatives will likely yield further insights into its full therapeutic and scientific potential.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.